Cas no 651030-50-1 (Benzaldehyde, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-)

• Product Name: Benzaldehyde, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-
• CAS No: 651030-50-1
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 407513
• PubChem ID: 23077376
• Update Time: 2025-04-19

Benzaldehyde, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(5-hydroxy-1-methoxy-4-isoquinolinyl)-
• 3-(5-hydroxy-1-methoxyisoquinolin-4-yl)benzaldehyde
• DTXSID40630320
• SCHEMBL4810395
• 651030-50-1

• Inchi： 1S/C17H13NO3/c1-21-17-13-6-3-7-15(20)16(13)14(9-18-17)12-5-2-4-11(8-12)10-19/h2-10,20H,1H3
• InChI Key： LCWMAVZLYXYLKB-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=C(C=2C(=CN=1)C1C=CC=C(C=O)C=1)O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42